Cas no 1806137-41-6 (Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806137-41-6
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4838361
• Update Time: 2025-06-14

Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H8BrF3INO3/c1-2-18-9(17)8-5(15)3-7(6(4-11)16-8)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： AEQKPYIUYLDRED-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CBr)=NC=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

Comprehensive Analysis of Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806137-41-6)

In the realm of organic chemistry and pharmaceutical intermediates, Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806137-41-6) stands out as a versatile compound with significant applications. This pyridine derivative is characterized by its unique structural features, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, which collectively enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently seek this compound for its role in cross-coupling reactions and as a building block for heterocyclic compounds.

The growing interest in fluorinated compounds and halogenated pyridines has propelled the demand for CAS No. 1806137-41-6. Fluorinated groups, such as the trifluoromethoxy unit in this molecule, are prized for their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic due to its impact on drug design. Additionally, the presence of both bromine and iodine makes this compound a valuable substrate for palladium-catalyzed reactions, a widely explored area in green chemistry and sustainable synthesis.

From a synthetic perspective, Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate offers multiple reactive sites for functionalization. The bromomethyl group is particularly useful for nucleophilic substitutions, enabling the introduction of diverse alkyl or aryl chains. Meanwhile, the iodo substituent facilitates Sonogashira, Suzuki, and Heck reactions, which are pivotal in constructing complex molecular architectures. Such versatility makes this compound a favorite among chemists working on small molecule therapeutics and agrochemicals.

In the context of drug discovery, the pyridine core of this compound is a common pharmacophore found in many FDA-approved drugs. Its derivatives are often investigated for their potential in treating central nervous system (CNS) disorders, inflammatory diseases, and cancer. The trifluoromethoxy group, in particular, has been linked to enhanced binding affinity and selectivity in target proteins, a feature highly sought after in precision medicine. This has led to a surge in searches for trifluoromethoxy-containing intermediates and their synthetic protocols.

Another area where CAS No. 1806137-41-6 garners attention is material science. The combination of halogen atoms and electron-withdrawing groups in its structure makes it a candidate for designing organic semiconductors and liquid crystals. These materials are critical for advancements in flexible electronics and optoelectronic devices, topics that dominate discussions in nanotechnology forums and research publications.

For those exploring structure-activity relationships (SAR), this compound serves as an excellent model to study the effects of halogen substitution and steric hindrance on molecular interactions. Its ethyl carboxylate group also provides a handle for further derivatization, such as hydrolysis or amidation, which are common steps in prodrug design. These attributes make it a recurring subject in scientific literature and patent applications.

In summary, Ethyl 2-(bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806137-41-6) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural elements and reactivity profile align with contemporary research trends, ensuring its continued relevance in scientific and industrial settings. As interest in halogenated heterocycles and fluorinated building blocks grows, this compound is poised to remain a key player in the field.